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Abstract

This technical guide provides a comprehensive overview of 6-Methoxy-4-
methylnicotinaldehyde, a key intermediate in the synthesis of various pharmaceutical
compounds. This document outlines its chemical and physical properties, provides guidance on
its safe handling and storage, and presents a detailed experimental protocol for its synthesis.
The information is intended to support researchers and professionals in drug discovery and
development in their work with this compound.

Chemical and Physical Properties

While a comprehensive, experimentally verified dataset for 6-Methoxy-4-
methylnicotinaldehyde is not readily available in public literature, the following table
summarizes key properties based on information from chemical suppliers and computational
predictions.
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Property Value Source

CAS Number 123506-66-1 --INVALID-LINK--[1][2]
Linear Formula CsHaNO2 --INVALID-LINK--[1][2]
Molecular Weight 151.16 g/mol --INVALID-LINK--[1][2]
Purity >98% --INVALID-LINK--[2]
Physical Form Not specified

Storage Temperature 4°C --INVALID-LINK--[2]
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Safety and Handling

A specific Safety Data Sheet (SDS) for 6-Methoxy-4-methylnicotinaldehyde is not publicly
available. Therefore, the following safety and handling guidelines are based on general
principles for handling laboratory chemicals and data from structurally similar compounds. It is
imperative to handle this compound with caution in a well-ventilated laboratory setting.

Hazard Identification

Based on the functional groups present (aldehyde, methoxy, pyridine ring), potential hazards
may include:

o Skin and eye irritation: Aldehydes are known to be irritants.
» Respiratory tract irritation: Inhalation of dust or vapors may cause irritation.

e Harmful if swallowed: Similar to other pyridine derivatives.

Recommended Personal Protective Equipment (PPE)

» Eye Protection: Chemical safety goggles.

e Hand Protection: Compatible chemical-resistant gloves (e.qg., nitrile rubber).
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» Skin and Body Protection: Laboratory coat.

First Aid Measures

 After inhalation: Move to fresh air. If breathing is difficult, give oxygen.
o After skin contact: Wash off with soap and plenty of water.
o After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

 After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Experimental Protocols

The following is a representative experimental protocol for the synthesis of 6-Methoxy-4-
methylnicotinaldehyde, adapted from procedures described in patent literature for its use as
a synthetic intermediate.

Synthesis of 6-Methoxy-4-methylnicotinaldehyde

This protocol describes the synthesis starting from 5-bromo-2-methoxy-4-methylpyridine.

Materials:

5-bromo-2-methoxy-4-methylpyridine

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) solution in hexanes

N,N-Dimethylformamide (DMF)

Anhydrous diethyl ether
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Saturated aqueous ammonium chloride (NH4Cl) solution

Magnesium sulfate (MgSOa)

Standard laboratory glassware for anhydrous reactions

Inert atmosphere (Nitrogen or Argon)

Procedure:

Dissolve 5-bromo-2-methoxy-4-methylpyridine in anhydrous THF under an inert atmosphere.

e Cool the solution to -78 °C using a dry ice/acetone bath.

o Slowly add a solution of n-BuLi in hexanes dropwise to the cooled solution, maintaining the
temperature below -70 °C.

o Stir the reaction mixture at -78 °C for 1 hour.

e Add N,N-dimethylformamide (DMF) dropwise to the reaction mixture, again ensuring the
temperature remains below -70 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2 hours.

e Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

o Extract the aqueous layer with diethyl ether.

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield 6-Methoxy-4-
methylnicotinaldehyde.
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Synthesis of 6-Methoxy-4-methylnicotinaldehyde
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Caption: Synthetic workflow for 6-Methoxy-4-methylnicotinaldehyde.

Signaling Pathways and Logical Relationships

This compound is primarily used as a building block in the synthesis of more complex
molecules. The logical relationship in its handling and use follows a standard laboratory

workflow.
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Laboratory Handling and Usage Workflow
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Caption: General laboratory workflow for handling chemical intermediates.

Disclaimer

The information provided in this technical guide is intended for use by qualified professionals
and is based on the best available data at the time of publication. The absence of a specific
Safety Data Sheet (SDS) for 6-Methoxy-4-methylnicotinaldehyde necessitates that all

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b047350?utm_src=pdf-body-img
https://www.benchchem.com/product/b047350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

handling and safety precautions be based on a thorough risk assessment and comparison with
structurally similar compounds. The user assumes all responsibility for the safe handling, use,
and disposal of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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